molecular formula C20H37N3O4 B1211427 Octadecanoic acid, 12-((azidocarbonyl)oxy)-, methyl ester CAS No. 84979-89-5

Octadecanoic acid, 12-((azidocarbonyl)oxy)-, methyl ester

Cat. No. B1211427
CAS RN: 84979-89-5
M. Wt: 383.5 g/mol
InChI Key: YJYKGGLFUXFMOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Octadecanoic acid, 12-((azidocarbonyl)oxy)-, methyl ester, also known as Octadecanoic acid, 12-((azidocarbonyl)oxy)-, methyl ester, is a useful research compound. Its molecular formula is C20H37N3O4 and its molecular weight is 383.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Octadecanoic acid, 12-((azidocarbonyl)oxy)-, methyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Octadecanoic acid, 12-((azidocarbonyl)oxy)-, methyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

84979-89-5

Product Name

Octadecanoic acid, 12-((azidocarbonyl)oxy)-, methyl ester

Molecular Formula

C20H37N3O4

Molecular Weight

383.5 g/mol

IUPAC Name

methyl 12-carbonazidoyloxyoctadecanoate

InChI

InChI=1S/C20H37N3O4/c1-3-4-5-12-15-18(27-20(25)22-23-21)16-13-10-8-6-7-9-11-14-17-19(24)26-2/h18H,3-17H2,1-2H3

InChI Key

YJYKGGLFUXFMOT-UHFFFAOYSA-N

SMILES

CCCCCCC(CCCCCCCCCCC(=O)OC)OC(=O)N=[N+]=[N-]

Canonical SMILES

CCCCCCC(CCCCCCCCCCC(=O)OC)OC(=O)N=[N+]=[N-]

synonyms

12-O-(azidoformyl)stearic acid methyl ester
AFSAM

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.